3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-4,11,13-trimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C19H17N3O2S/c1-10-8-11(2)20-18-15(10)16-17(25-18)19(23)22(12(3)21-16)13-6-5-7-14(9-13)24-4/h5-9H,1-4H3
• InChI Key: FMIMIOCPZJSNEL-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C(=N3)C)C4=CC(=CC=C4)OC)C

Description

3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a heterocyclic compound that belongs to the pyrimidine family and has been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that it may exert its biological effects by interacting with specific targets in cells, such as enzymes or receptors. Further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one can affect various biochemical and physiological processes in cells. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to suppress the production of inflammatory mediators, such as cytokines, in cells. Additionally, it has been shown to inhibit the replication of certain viruses, such as HIV.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its ability to exhibit a range of biological activities. This makes it a versatile compound that can be used to investigate various cellular processes and potential treatments for diseases. However, its complex synthesis process and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on 3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one. One area of interest is its potential use in cancer therapy. Further studies are needed to investigate its mechanism of action and potential efficacy against different types of cancer cells. Additionally, its anti-inflammatory and antiviral properties make it a promising compound for the treatment of inflammatory and infectious diseases. Further research is needed to fully understand its effects on specific cellular targets and to develop potential treatments.

Synthesis Methods

The synthesis of 3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one can be achieved through a multi-step process involving the use of various reagents and solvents. One such method involves the reaction of 3-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one in the presence of a base such as triethylamine to yield the final product.

Scientific Research Applications

3-(3-methoxyphenyl)-2,7,9-trimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one has been found to exhibit a range of biological activities, making it a promising compound for scientific research. It has been shown to possess antitumor, anti-inflammatory, and antiviral properties, among others. As such, it has been investigated for its potential use in the treatment of various diseases.